Cas no 423-82-5 (2-(N-Ethylperfluorooctanesulfonamido)ethyl acrylate)

• Product Name: 2-(N-Ethylperfluorooctanesulfonamido)ethyl acrylate
• CAS No: 423-82-5
• Molecular Formula: C₁₅H₁₂NO₄F₁₇S
• Molecular Weight: 625.29788
• CID: 37342
• PubChem ID: 67921

2-(N-Ethylperfluorooctanesulfonamido)ethyl acrylate Properties

Names and Identifiers

• 2-(N-Ethylperfluorooctanesulfonamido)ethyl acrylate
• 2-[Ethyl[(heptadecafluorooctyl)sulphonyl]amino]ethyl acrylate
• 2-(N-ETHYLPERFLUOROOCTANESULFONAMIDO)ETHYLACRYLATE STABILIZED
• 2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonyl)amino]ethyl prop-2-enoate
• 2-(Ethyl((heptadecafluorooctyl)sulphonyl)amino)ethyl acrylate
• 2-{ethyl[(heptadecafluorooctyl)sulfonyl]amino}ethyl acrylate
• EINECS 207-031-0
• Thread Locker
• 2-Propenoic acid, 2-(ethyl((heptadecafluorooctyl)sulfonyl)amino)ethyl ester
• 423-82-5
• 2-[Ethyl[(heptadecafluorooctyl)sulfonyl]amino]ethyl acrylate
• UNII-7L81F9QVY8
• DTXSID3059975
• FT-0752593
• N11820
• 2-(Ethyl((heptadecafluorooctyl)sulfonyl)amino)ethyl acrylate
• 7L81F9QVY8
• 2-(N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonamido)ethyl acrylate
• A825881
• ZAZJGBCGMUKZEL-UHFFFAOYSA-N
• 2-(N-Ethyl-N-(perfluorooctylsulfonyl)amino)ethyl acrylate
• SCHEMBL560589
• 2-((N-ETHYL-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-HEPTADECAFLUOROOCTYL)SULFONAMIDO)ETHYL ACRYLATE
• 2-(N-ethyl1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8- heptadecafluorooctanesulfonamido)ethyl prop-2- enoate
• 2-Propenoic acid, 2-(ethyl((1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)sulfonyl)amino)ethyl ester
• 2-(N-ethylperfluorooctanesulfamido)ethyl acrylate
• NS00011337
• 2-(N-Ethylperfluorooctanesulphamido)ethyl acrylate

• InChIKey： ZAZJGBCGMUKZEL-UHFFFAOYSA-N
• Inchi： 1S/C15H12F17NO4S/c1-3-7(34)37-6-5-33(4-2)38(35,36)15(31,32)13(26,27)11(22,23)9(18,19)8(16,17)10(20,21)12(24,25)14(28,29)30/h3H,1,4-6H2,2H3
• SMILES： C(OCCN(CC)S(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(=O)=O)(=O)C=C

Computed Properties

• Exact Mass: 625.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 14
• Monoisotopic Mass: 625.022
• Heavy Atom Count: 38
• Complexity: 984
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• LogP: 6.41500
• PSA: 72.06000
• Refractive Index: n20/D 1.378(lit.)
• Boiling Point: 363.6 °C at 760 mmHg
• Flash Point: 173.7 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 0,793 g/cm3